Cas no 5454-03-5 (3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)

3-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one is a bicyclic organic compound featuring a hydroxyl group at the 3-position and a ketone functionality within a seven-membered ring fused to a benzene moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. The compound’s rigid yet flexible scaffold allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its balanced lipophilicity and hydrogen-bonding capacity enhance its utility in medicinal chemistry for drug discovery. The ketone and hydroxyl groups provide handles for further derivatization, facilitating diverse synthetic transformations.
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one structure
5454-03-5 structure
Product Name:3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
CAS No:5454-03-5
MF:C11H12O2
MW:176.211783409119
MDL:MFCD24689416
CID:941849
PubChem ID:229507
Update Time:2025-10-28

3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one; NSC23239; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo(a)cyclohepten-5-one; 3-Hydroxy-benzosuberan-on-(5); 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one; AR-1F3664; SureCN5145478; 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene; CTK5A1538; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one; AC1L5HG7; AG-J-14541; AC1Q6JNW;
    • 3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one
    • 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
    • NSC23239
    • CS-0342432
    • 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one
    • 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one
    • DTXSID30281845
    • SB37610
    • 6,7,8,9-tetrahydro-3-hydroxy-5H-benzocyclohepten-5-one
    • DB-129440
    • Z1513599562
    • HLXSWBJLBDPTAV-UHFFFAOYSA-N
    • 5454-03-5
    • SCHEMBL5145478
    • NSC-23239
    • AKOS027196658
    • MFCD24689416
    • EN300-125641
    • 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene
    • 3-hydroxy-6,7,8,9-tetrahydrobenzocyclohepten-5-one
    • MDL: MFCD24689416
    • Inchi: 1S/C11H12O2/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7,12H,1-4H2
    • InChI Key: HLXSWBJLBDPTAV-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2CCCC1)O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.183
  • Boiling Point: 356.1°C at 760 mmHg
  • Flash Point: 151.8°C
  • Refractive Index: 1.581
  • PSA: 37.3
  • LogP: 2.30130

3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>

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